Cas no 2090148-80-2 (N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide)

N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide structure

2090148-80-2 structure

Product Name:N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide

CAS No:2090148-80-2

MF:C₇H₁₆N₂O₂S

MW:192.279140472412

MDL:MFCD30613633

CID:5239209

Update Time:2023-11-24

N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- Methanesulfonamide, N-[(1R,2S)-2-(aminomethyl)cyclopentyl]-, rel-
- N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide
- MDL： MFCD30613633
- Inchi： 1S/C7H16N2O2S/c1-12(10,11)9-7-4-2-3-6(7)5-8/h6-7,9H,2-5,8H2,1H3/t6-,7+/m0/s1
- InChI Key： OXDGVVQFGUAOIK-NKWVEPMBSA-N
- SMILES： CS(N[C@@H]1CCC[C@H]1CN)(=O)=O

N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-309409-1.0g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		1.0g	$1315.0	2023-02-26
Enamine	EN300-309409-2.5g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		2.5g	$2724.0	2023-09-05
Enamine	EN300-309409-5.0g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		5.0g	$3450.0	2023-02-26
Enamine	EN300-309409-10.0g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		10.0g	$4337.0	2023-02-26
Enamine	EN300-309409-1g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		1g	$1315.0	2023-09-05
Enamine	EN300-309409-5g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		5g	$3450.0	2023-09-05
Enamine	EN300-309409-10g	N-[(1R,2S)-2-(aminomethyl)cyclopentyl]methanesulfonamide	2090148-80-2		10g	$4337.0	2023-09-05

N-(1R,2S)-2-(aminomethyl)cyclopentylmethanesulfonamide Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

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